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Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863 Get Quote

Introduction

Iminodiacetic acid hydrochloride, a derivative of the chelating agent iminodiacetic acid, is a

compound utilized in various research and development applications, including in the synthesis

of pharmaceuticals and other complex molecules. While a specific Safety Data Sheet (SDS) for

the hydrochloride salt is not readily available, this guide provides a comprehensive overview of

the safety, handling, and toxicological data based on the well-documented properties of

iminodiacetic acid, supplemented with critical information regarding the hazards associated

with hydrochloride salts. This document is intended for researchers, scientists, and drug

development professionals to ensure the safe handling and use of this compound.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for iminodiacetic acid. It is important

to note that the hydrochloride salt will have a different molecular weight and may exhibit

variations in some physical properties. The toxicological data should be considered relevant,

with the hydrochloride form potentially exhibiting enhanced irritant or corrosive properties due

to its acidic nature.

Table 1: Physical and Chemical Properties of Iminodiacetic Acid (CAS: 142-73-4)
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Property Value Source

Molecular Formula C₄H₇NO₄ [1]

Molecular Weight 133.10 g/mol [2]

Appearance
Slightly beige crystalline

powder
[3][4]

Melting Point 247.5 °C (decomposes) [5]

Boiling Point 370.56 °C (estimated) [5]

Solubility in Water 24.3 g/L [3]

pKa 1.90 [3]

Vapor Pressure 2 x 10⁻⁶ mm Hg at 25 °C [3]

Table 2: Toxicological Data for Iminodiacetic Acid

Endpoint Value Species Route Source

LD50 > 2000 mg/kg Rat Oral [6]

LD50 250 mg/kg Mouse Intraperitoneal [7]

Hazard Identification and GHS Classification
Iminodiacetic acid is classified as a hazardous substance. The hydrochloride salt is expected to

carry similar classifications, with a potential for increased severity in some categories due to

the presence of the hydrochloride moiety.

Globally Harmonized System (GHS) Classification for Iminodiacetic Acid

Skin Irritation: Category 2[1][8][9]

Serious Eye Irritation: Category 2/2A[1][8][9]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][8][9]
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Hazard Statements:

H315: Causes skin irritation.[1][9]

H319: Causes serious eye irritation.[1][9]

H335: May cause respiratory irritation.[1][9]

Signal Word: Warning[1][8]

The following diagram illustrates the GHS hazard classification for iminodiacetic acid.

Iminodiacetic Acid

GHS Hazard Classification

{Iminodiacetic Acid
CAS: 142-73-4}

Skin Irritation
(Category 2)

Serious Eye Irritation
(Category 2)

STOT - Single Exposure
(Category 3, Respiratory)

Click to download full resolution via product page

GHS Hazard Classification for Iminodiacetic Acid

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints listed are not typically provided

in standard Safety Data Sheets. The LD50 values are generally determined using standardized

OECD (Organisation for Economic Co-operation and Development) or equivalent guidelines.

For instance, the acute oral toxicity (LD50) is often determined according to OECD Guideline

420 (Acute Oral Toxicity - Fixed Dose Procedure) or OECD Guideline 423 (Acute Oral Toxicity -

Acute Toxic Class Method). These protocols involve the administration of the substance to

fasted animals, followed by observation for a set period (typically 14 days) to monitor for signs

of toxicity and mortality.
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Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

iminodiacetic acid and its hydrochloride salt.

Handling:

Use in a well-ventilated area.[4]

Avoid breathing dust.[1][10]

Avoid contact with skin and eyes.[1][4]

Wear appropriate personal protective equipment (PPE).[1]

Wash hands thoroughly after handling.[1][4]

Storage:

Store in a cool, dry, well-ventilated area.[1][4]

Keep container tightly closed.[1][4]

Store away from incompatible materials such as strong oxidizing agents.[1][3]

The following workflow illustrates the recommended procedure for handling iminodiacetic acid
hydrochloride.
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Start Handling

Assess Risks
(Review SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Use in a Well-Ventilated Area
(Fume Hood)

Handle with Care
(Avoid Dust Generation)

Wash Hands Thoroughly

Store in a Tightly Closed Container
in a Cool, Dry Place

End Handling
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Recommended Handling Workflow

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is essential to prevent exposure. For the

hydrochloride salt, which may be corrosive, stringent PPE is recommended.

Eye/Face Protection: Chemical safety goggles or a face shield.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[1]

Respiratory Protection: In case of insufficient ventilation or when dust is generated, use a

NIOSH-approved particulate respirator.[1]

The following diagram outlines the necessary PPE for handling iminodiacetic acid
hydrochloride.

Personal Protective Equipment (PPE)

Eye Protection Chemical Safety Goggles
or Face Shield

Hand Protection Chemical-Resistant Gloves
(e.g., Nitrile)

Body Protection Lab Coat

Respiratory Protection Particulate Respirator
(if dust is generated)

Click to download full resolution via product page

Personal Protective Equipment Requirements

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical. The acidic nature of the

hydrochloride salt necessitates thorough rinsing with water.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[4]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.[4]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.[4]

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Get medical attention.[4]

The following flowchart details the first aid procedures for exposure to iminodiacetic acid
hydrochloride.

Route of Exposure

First Aid Actions

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 min
Seek medical attention

Flush with water for 15 min
Remove contaminated clothing

Move to fresh air
Provide oxygen if needed

Seek medical attention

Rinse mouth with water
Do NOT induce vomiting
Seek medical attention

Click to download full resolution via product page

First Aid Procedures for Exposure

Stability and Reactivity
Iminodiacetic acid is stable under normal conditions.[1][3] The hydrochloride salt is also

expected to be stable.
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Conditions to Avoid: Dust generation, excess heat.[4]

Incompatible Materials: Strong oxidizing agents.[1][3][4] Hydrochloric acid and its salts can

be corrosive to metals.[11][12]

Hazardous Decomposition Products: Upon combustion, it may produce carbon oxides (CO,

CO₂), and nitrogen oxides (NOx).[3][8]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. Dissolving or mixing

the material with a combustible solvent and burning in a chemical incinerator equipped with an

afterburner and scrubber is a potential disposal method.[13]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet. It is the responsibility of the user to conduct a thorough risk assessment before

handling this chemical. Always consult the most up-to-date safety information from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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